Cas no 61712-41-2 (Benzoxazole, 2-(3-bromophenyl)-5-chloro-)

• Product Name: Benzoxazole, 2-(3-bromophenyl)-5-chloro-
• CAS No: 61712-41-2
• MF: C₁₃H₇BrClNO
• MW: 308.557781457901
• CID: 468954
• PubChem ID: 977913
• Update Time: 2025-04-19

Benzoxazole, 2-(3-bromophenyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(3-bromophenyl)-5-chloro-
• 2-(3-bromophenyl)-5-chloro-1,3-benzoxazole
• 61712-41-2
• DTXSID80359644
• AKOS003342169

• Inchi： 1S/C13H7BrClNO/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H
• InChI Key： KJBRHORTGXLAEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC2C=C(C=CC=2O1)Cl

Computed Properties

• Exact Mass: 306.94001
• Monoisotopic Mass: 306.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03